Cas no 148146-51-4 (Atorvastatin Epoxydione Impurity)

Atorvastatin Epoxydione Impurity Properties

Names and Identifiers

• Oxiranecarboxamide,3-(4-fluorobenzoyl)-2-(2-methyl-1-oxopropyl)-N,3-diphenyl-
• Atorvastatin EP Imp D
• 3-(4-fluorobenzoyl)-2-(2-methylpropanoyl)-N,3-diphenyloxirane-2-carboxamide
• Atorvastatin impurity D
• Epoxide iMpurity, or 3-(4-Fluorobenzoyl)-2-isobutyryl-3-phenyl-oxirane-2-carboxylic acid phenylaMide
• Atorvastatin Epoxide
• Atorvastatin EP IMpurity D
• Atorvastatin IMpurity-D(EP)
• Atorvastatin IMpurity-C(EP)
• Atorvastatin Related CoMpound D
• Atorvastatin Epoxydione IMpurity
• Atorvastatin Diketo Epoxide Impurity
• 3-(4-fluorobenzoyl)-2-isobutyryl-N,3-diphenyloxirane-2-carboxamide
• 3-(4-Fluorobenzoyl)-2-(2-Methyl-1-oxopropyl)-N,3-diphenyloxiranecarboxaMide
• SCHEMBL2546242
• ATORVASTATIN CALCIUM IMPURITY D [EP IMPURITY]
• NS00101001
• 3-(4-Fluorobenzoyl)-2-isobutyryl-N,3-diphenyloxirane-2-carboxamide
• ?-(4-Isobutylphenyl)ethanol
• Atorvastatin calcium trihydrate impurity D [EP]
• 3-((4-Fluorophenyl)carbonyl)-2-(2-methylpropanoyl)-N,3-diphenyloxirane-2-carboxamide
• 148146-51-4
• Oxiranecarboxamide, 3-(4-fluorobenzoyl)-2-(2-methyl-1-oxopropyl)-N,3-diphenyl-
• A1-01742
• Q27290103
• Atorvastatin EP Impurity E
• Atorvastatin Epoxydione Impurity
• A1-01743
• 3-[(4-Fluorophenyl)carbonyl]-2-(2-methylpropanoyl)-N,3-diphenyloxirane-2-carboxamide
• UNII-TP7T4AJ7RD
• TP7T4AJ7RD
• FT-0662331
• 2-Oxiranecarboxamide, 3-(4-fluorobenzoyl)-2-(2-methyl-1-oxopropyl)-N,3-diphenyl-
• 3-(4-Fluorobenzoyl)-2-(2-methyl-1-oxopropyl)-N,3-diphenyloxiranecarboxamide
• AAEQXEDPVFIFDK-UHFFFAOYSA-N
• +Expand

• MDL： MFCD18379184
• InChIKey： AAEQXEDPVFIFDK-UHFFFAOYSA-N
• Inchi： InChI=1S/C26H22FNO4/c1-17(2)22(29)26(24(31)28-21-11-7-4-8-12-21)25(32-26,19-9-5-3-6-10-19)23(30)18-13-15-20(27)16-14-18/h3-17H,1-2H3,(H,28,31)
• SMILES： CC(C(C1(C(C(C2=CC=C(F)C=C2)=O)(O1)C3=CC=CC=C3)C(NC4=CC=CC=C4)=O)=O)C

Computed Properties

• Exact Mass: 431.15300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 8
• Monoisotopic Mass: 431.15328635g/mol
• Heavy Atom Count: 32
• Complexity: 719
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.2
• Topological Polar Surface Area: 75.8Ų

Experimental Properties

• LogP: 5.18620
• PSA: 79.26000
• Boiling Point: NA
• Melting Point: NA
• Solubility: Insuluble (2.8E-4 g/L) (25 ºC),
• Density: 1.308±0.06 g/cm3 (20 ºC 760 Torr),